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Compound of Interest

Compound Name: Ammonium glycolate

Cat. No.: B1617848 Get Quote

This technical guide provides a comprehensive overview of the physical and chemical

properties of pure ammonium glycolate. It is intended for researchers, scientists, and

professionals in drug development who require detailed information on this compound. The

guide includes a summary of its physical properties, detailed experimental protocols for its

synthesis, and a logical workflow diagram.

Physical State and Appearance
Ammonium glycolate (C₂H₇NO₃) is the ammonium salt of glycolic acid.[1] Its physical state

can vary depending on its purity and the method of preparation. When in an anhydrous (water-

free) state, it typically appears as a viscous liquid at room temperature.[2] However, solvent-

free synthesis methods, such as the reaction of powdered glycolic acid with gaseous ammonia,

can yield free-flowing crystalline ammonium glycolate.[2] Aqueous solutions of ammonium
glycolate are typically clear and colorless.[3] The compound is generally stable under standard

laboratory conditions but may decompose upon heating.[2]

Quantitative Physical and Chemical Properties
A summary of the key quantitative properties of ammonium glycolate is presented below.

Data is compiled from various chemical databases and literature sources.
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Property Value Source(s)

Molecular Formula C₂H₇NO₃ [2][3]

Molecular Weight ~93.08 g/mol [2][3][4]

Physical Form
Anhydrous: Viscous liquid or

crystalline solid
[2]

Appearance Solution: Clear, colorless liquid [3]

Melting Point
Not applicable (decomposes

on heating)
[2][5]

Boiling Point
Not applicable (decomposes

on heating)
[5]

Density ~1.2 g/cm³ (in solution) [2]

Solubility Highly soluble in water [2]

pH
Neutral to slightly acidic in

solution
[2]

Experimental Protocols
The synthesis of ammonium glycolate is most commonly achieved through the neutralization

of glycolic acid with ammonia. This process is exothermic and requires careful control of

reaction conditions to ensure high purity and prevent the formation of byproducts.

Protocol: Synthesis of Ammonium Glycolate via Neutralization

Objective: To synthesize ammonium glycolate by reacting glycolic acid with ammonia in an

aqueous solution.

Materials:

Glycolic acid (HOCH₂COOH) solution (20-40% w/v)

Ammonia (NH₃) solution or gas
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Deionized water

Reaction vessel with temperature control and stirring

pH meter

Methodology:

A solution of glycolic acid (20-40% w/v) is prepared in a temperature-controlled reaction

vessel.[2]

The solution is maintained at a temperature between 20–25°C to prevent the thermal

decomposition of the product into glycolamide or other oligomers.[2]

Ammonia is slowly added to the stirred glycolic acid solution.

The pH of the reaction mixture is continuously monitored and maintained within the optimal

range of 6.5–7.5.[2] This pH ensures that the glycolic acid is predominantly in its ionic form,

which facilitates the proton transfer to ammonia.[2]

The reaction is considered complete when the pH stabilizes within the target range without

further addition of ammonia.

The resulting product is an aqueous solution of ammonium glycolate. If a solid product is

desired, subsequent steps such as vacuum distillation or evaporation are required to remove

the water.[2]

Logical and Experimental Workflow Visualization
The following diagram illustrates the key steps and controlling factors in the synthesis of

ammonium glycolate via the neutralization pathway.
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Caption: Workflow for the synthesis of ammonium glycolate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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